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Compound of Interest

Compound Name: alpha-Cadinene

Cat. No.: B1251154 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of alpha-Cadinene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of alpha-Cadinene, a naturally occurring bicyclic sesquiterpene. The information is

curated for researchers, scientists, and professionals in the field of drug development who are

interested in the scientific attributes of this compound. This document presents quantitative

data in a structured format, details relevant experimental methodologies, and includes a visual

representation of a typical analytical workflow.

Physical and Chemical Properties of alpha-
Cadinene
Alpha-Cadinene is a member of the cadinene group of sesquiterpenes, which are C15

hydrocarbons.[1] It is a volatile oil component found in a variety of plants.[2][3] The properties

of alpha-Cadinene are summarized in the table below, providing a quick reference for its key

physical and chemical data.
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Property Value

Molecular Formula C₁₅H₂₄[1][3][4]

Molecular Weight 204.35 g/mol [1][2][4]

Appearance Colorless to yellow clear liquid (estimated)[5]

Odor Woody, dry[6]

Boiling Point 271.00 to 272.00 °C @ 760.00 mm Hg[2][7]

Density 0.908 to 0.925 g/cm³ @ 25.00 °C[5]

Refractive Index 1.51000 to 1.52000 @ 20.00 °C[5]

Optical Rotation [α]²⁴/D -62.4 (c, 0.808 in CHCl₃)[6]

Solubility

Soluble in alcohol and other organic solvents;

Insoluble in water.[4][5] Water solubility is

estimated at 0.06276 mg/L @ 25 °C.[5]

logP (o/w) 6.557 (estimated)[5][7]

Vapor Pressure 0.011000 mmHg @ 25.00 °C (estimated)[5]

Flash Point 224.00 °F (106.67 °C) TCC[5]

Chemical Structure
(1S,4aR,8aR)-1-isopropyl-4,7-dimethyl-

1,2,4a,5,6,8a-hexahydronaphthalene[2][5]

Stereochemistry
Exists as enantiomers, with the naturally

occurring form often being (-)-α-cadinene.[8]

Experimental Protocols
The determination and analysis of the physical and chemical properties of alpha-Cadinene
involve several standard laboratory techniques. Below are detailed methodologies for key

experiments.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Identification and Quantification
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GC-MS is a powerful technique for separating, identifying, and quantifying volatile compounds

like alpha-Cadinene, especially within complex mixtures such as essential oils.[5]

Objective: To identify and quantify alpha-Cadinene in a sample.

Methodology:

Sample Preparation:

For essential oil samples, dilute approximately 10 mg of the oil in 1 mL of a suitable

volatile solvent like hexane or dichloromethane.[9]

For plant material, a prior extraction (e.g., steam distillation or solvent extraction) is

necessary to obtain the essential oil.[4]

An internal standard (e.g., n-alkane series) can be added for accurate quantification and

determination of Retention Indices (RI).[2]

Instrumentation:

Gas Chromatograph (GC): Equipped with a capillary column suitable for terpene analysis

(e.g., HP-5MS, DB-5).[10]

Carrier Gas: Helium or Hydrogen at a constant flow rate.[2]

Injector: Split/splitless injector, with a typical split ratio of 1:20 to 1:100.[10]

Oven Temperature Program: A programmed temperature ramp is used to separate

compounds based on their boiling points and column interactions. A typical program starts

at a lower temperature (e.g., 60 °C) and gradually increases to a higher temperature (e.g.,

240 °C).[8]

Mass Spectrometer (MS): Operated in electron ionization (EI) mode. The detector

acquires mass spectra over a specific mass range (e.g., m/z 40-400).

Data Analysis:
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Identification: The identification of the alpha-Cadinene peak in the chromatogram is

achieved by comparing its mass spectrum with reference spectra in a database (e.g.,

NIST, Wiley). The Retention Index (RI) is also a crucial parameter for confirmation.[2]

Quantification: The concentration of alpha-Cadinene can be determined by integrating the

area of its corresponding peak and comparing it to the peak area of a known concentration

of an internal or external standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation
NMR spectroscopy is an essential tool for the unambiguous structural determination of organic

molecules like alpha-Cadinene.[11]

Objective: To confirm the chemical structure and stereochemistry of alpha-Cadinene.

Methodology:

Sample Preparation:

Dissolve 5-10 mg of purified alpha-Cadinene in approximately 0.6 mL of a deuterated

solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.[11]

Instrumentation:

A high-field NMR spectrometer (e.g., 400 MHz or higher) is typically used.

Data Acquisition:

¹H NMR: Provides information about the proton environment in the molecule.

¹³C NMR: Provides information about the carbon skeleton.

2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the

connectivity between protons and carbons, which is essential for assigning the complete

structure.[11]

Data Analysis:
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The chemical shifts (δ), coupling constants (J), and correlations observed in the 1D and

2D NMR spectra are analyzed to piece together the molecular structure. This data is then

compared with published spectral data for alpha-Cadinene to confirm its identity and

stereochemistry.

Determination of Boiling Point
The boiling point is a fundamental physical property that can be determined using various

methods. The Thiele tube method is a common and simple technique for determining the

boiling point of a small amount of liquid.[12]

Objective: To determine the boiling point of alpha-Cadinene.

Methodology:

Apparatus Setup:

A small amount of liquid alpha-Cadinene is placed in a small test tube (fusion tube).

A capillary tube, sealed at one end, is inverted and placed inside the test tube with the

open end submerged in the liquid.

The test tube is attached to a thermometer.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral

oil).[12]

Procedure:

The Thiele tube is gently heated, causing the temperature of the oil bath and the sample to

rise.

As the liquid approaches its boiling point, a stream of bubbles will emerge from the open

end of the capillary tube.

Heating is then discontinued, and the apparatus is allowed to cool slowly.
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The boiling point is the temperature at which the liquid just begins to enter the capillary

tube. This is the point where the vapor pressure of the liquid equals the atmospheric

pressure.[12]

Measurement of Optical Rotation
Optical rotation is a key property for chiral molecules like alpha-Cadinene and is measured

using a polarimeter.[13]

Objective: To measure the specific rotation of an alpha-Cadinene sample.

Methodology:

Sample Preparation:

A solution of known concentration is prepared by accurately weighing a sample of pure

alpha-Cadinene and dissolving it in a specific volume of a suitable solvent (e.g.,

chloroform).[6]

Instrumentation:

A polarimeter is used for the measurement. The instrument is first calibrated with a blank

(the pure solvent).[14]

Procedure:

The prepared solution is placed in a polarimeter cell of a known path length.

Plane-polarized light is passed through the sample, and the angle of rotation (α) is

measured.[13]

Calculation of Specific Rotation:

The specific rotation [α] is calculated using the formula: [α] = α / (l × c) where: α =

observed rotation in degrees l = path length of the cell in decimeters (dm) c =

concentration of the solution in g/mL.[13]
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The temperature and the wavelength of the light used (typically the sodium D-line, 589

nm) are also reported.[15]

Signaling Pathways and Experimental Workflows
The following diagram illustrates a typical workflow for the isolation and characterization of

alpha-Cadinene from a natural source, such as an essential oil-bearing plant.
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Caption: Workflow for Isolation and Characterization of alpha-Cadinene.
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This guide provides a foundational understanding of the physical and chemical properties of

alpha-Cadinene, along with the standard experimental procedures used for its analysis. This

information is intended to support further research and development activities involving this

versatile natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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